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Compound of Interest

Compound Name: Ibrutinib D5

Cat. No.: B8058581

Get Quote

Executive Safety Summary
Ibrutinib-d5 (Isotopically labeled [

H]

-Ibrutinib) is a potent, irreversible Bruton's tyrosine kinase (BTK) inhibitor used primarily as an
internal standard in LC-MS/MS quantification. While chemically identical in toxicity to its non-
deuterated parent (Ibrutinib), its application as a high-precision analytical standard introduces
specific handling nuances.

Critical Hazard Alert: Ibrutinib is classified as Reproductive Toxicity Category 1B (H360) and

Specific Target Organ Toxicity (STOT) Category 2. It poses a significant risk of teratogenicity

and organ damage at low exposure levels.

Hazard Classification Table
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Hazard Class Category H-Code Description

Reproductive Toxicity 1B H360
May damage fertility

or the unborn child.

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[1][2]

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[1][2][3]

Eye Damage/Irritation 2A H319
Causes serious eye

irritation.[1][2][3][4][5]

STOT - Repeated

Exp.
2 H373

May cause damage to

organs through

prolonged exposure.

[1]

Aquatic Toxicity 1 H410

Very toxic to aquatic

life with long-lasting

effects.[1]

The Hierarchy of Containment
As a Senior Application Scientist, I emphasize that Personal Protective Equipment (PPE) is the

last line of defense, not the first. For High Potency Active Pharmaceutical Ingredients (HPAPIs)

like Ibrutinib-d5, containment is paramount.[6]

Engineering Controls (Primary Barrier)
Handling State: Solid/Powder.

Requirement: All open handling (weighing, transfer, solubilization) must be performed within

a Class II Biological Safety Cabinet (BSC) or a dedicated Powder Containment Balance

Enclosure.

Airflow Velocity: Face velocity should be maintained between 0.3 – 0.5 m/s to prevent

powder turbulence while ensuring containment.
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Personal Protective Equipment (PPE) Matrix
When engineering controls are breached (e.g., reaching into the hood) or during equipment

maintenance, PPE becomes your primary shield.

A. Respiratory Protection[3][5][7][8]
Standard Operation (Inside Hood): N95 (NIOSH) or FFP2 (EN 149) filtering facepiece.

Spill Cleanup / Outside Hood: Full-face Powered Air Purifying Respirator (PAPR) with

P100/HEPA cartridges.

Scientific Rationale: Ibrutinib is a fine crystalline solid. Static charge can cause particle

dispersion invisible to the naked eye. A P100 filter captures 99.97% of airborne particles

<0.3 microns.

B. Dermal Protection (Gloving Strategy)
Material: Nitrile Rubber (minimum thickness 0.11 mm).

Protocol:Double-gloving is mandatory.

Inner Glove: Standard Nitrile (bright color, e.g., orange/blue) to act as a breach indicator.

Outer Glove: Extended cuff Nitrile (minimum 300mm length) to cover lab coat cuffs.

Change Frequency: Replace outer gloves immediately after any splash or every 60 minutes

of continuous handling.

C. Ocular & Body Protection[5][7][8]
Eyes: Chemical splash goggles (ventless or indirect vent). Safety glasses are insufficient for

powder handling of Reprotox 1B compounds.

Body: Tyvek® or similar microporous, disposable lab coat with elastic cuffs. Fasten all

buttons/zippers to the neck.
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Operational Protocol: The "Zero-Exposure"
Weighing Method
Handling deuterated standards requires precision (due to cost) and safety (due to potency).

This protocol minimizes static dispersion and exposure.

Workflow Visualization
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Critical Safety Zone (Fume Hood)

Start: Preparation

1. Don PPE (Double Gloves, N95, Goggles)

2. Neutralize Static (Ionizing Bar/Gun)

Inside Fume Hood

3. Weighing (Closed Balance Enclosure)

Use Anti-static Spatula

4. Solubilization (Add DMSO/MeOH)

Dissolve in Vial IMMEDIATELY

5. Decontamination (Solvent -> Soap)

Wipe Exterior of Vial

Storage (-20°C)

Click to download full resolution via product page
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Figure 1: Operational workflow for handling Ibrutinib-d5, emphasizing static control and

immediate solubilization to reduce airborne risks.

Step-by-Step Procedure
Static Neutralization: Ibrutinib powder is static-prone. Use an anti-static gun or ionizing bar

inside the balance enclosure before opening the vial. This prevents "jumping" particles.

Weighing:

Place a pre-weighed, screw-cap amber glass vial on the balance.

Transfer the solid directly into the vial using a disposable anti-static spatula.

Do not use weighing paper/boats—transferring from paper to vial increases dispersion

risk.

Solubilization:

Add the solvent (typically DMSO or Methanol) immediately to the vial containing the solid.

Cap tightly and vortex inside the hood.

Why? Once in solution, the inhalation risk is effectively eliminated, shifting the hazard to

dermal absorption (which gloves prevent).

Decontamination:

Wipe the exterior of the vial with a Kimwipe soaked in Methanol (to remove lipophilic

residues), then with 10% soap solution.

Decontamination & Disposal
Standard laboratory cleaners may not fully solubilize Ibrutinib due to its lipophilicity.

Surface Decontamination:

Solvent Wipe: Wipe area with 70% Ethanol or Methanol to solubilize residues.
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Surfactant Wash: Follow with a detergent (e.g., Alconox) and water scrub.

Rinse: Final water rinse.

Waste Disposal:

Solid Waste: All gloves, wipes, and spatulas must be disposed of in hazardous waste

containers labeled "Cytotoxic/Teratogenic."

Liquid Waste: Collect in dedicated organic waste streams. Do not pour down the drain

(H410: Very toxic to aquatic life).

Emergency Response
Inhalation: Remove victim to fresh air immediately.[7] If breathing is difficult, administer

oxygen (trained personnel only).[8]

Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes.[8] Do

not use ethanol on skin as it may enhance absorption.

Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids.[2] Remove contact

lenses if present.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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